Cas no 1206677-02-2 (2-Aminocyclohexane-1-sulfonamide)

• Product Name: 2-Aminocyclohexane-1-sulfonamide
• CAS No: 1206677-02-2
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• CID: 5231113
• Update Time: 2025-07-17

2-Aminocyclohexane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-aminocyclohexane-1-sulfonamide
• 2-Aminocyclohexane-1-sulfonamide

• Inchi： 1S/C6H14N2O2S/c7-5-3-1-2-4-6(5)11(8,9)10/h5-6H,1-4,7H2,(H2,8,9,10)
• InChI Key： VYECHIIVAZFIRI-UHFFFAOYSA-N
• SMILES： S(C1CCCCC1N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: -0.1
• Topological Polar Surface Area: 94.6

Additional information on 2-Aminocyclohexane-1-sulfonamide

Professional Introduction to 2-Aminocyclohexane-1-sulfonamide (CAS No: 1206677-02-2)

2-Aminocyclohexane-1-sulfonamide, with the chemical identifier CAS No 1206677-02-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The cyclohexane ring in its molecular structure contributes to its unique physicochemical properties, making it a valuable scaffold for drug design and development.

The sulfonamide functional group, characterized by the presence of a sulfur atom double-bonded to an oxygen atom and single-bonded to a nitrogen atom, is renowned for its ability to interact with biological targets such as enzymes and receptors. This interaction often leads to modulatory effects on metabolic pathways, making sulfonamides useful in treating a range of medical conditions. The specific arrangement of atoms in 2-Aminocyclohexane-1-sulfonamide enhances its potential as a pharmacophore, enabling it to bind selectively to biological targets with high affinity.

In recent years, the pharmaceutical industry has seen a surge in interest regarding sulfonamide derivatives due to their broad spectrum of biological activities. 2-Aminocyclohexane-1-sulfonamide has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer treatments. Its structural flexibility allows for modifications that can fine-tune its biological activity, making it a promising candidate for further research and development.

One of the most compelling aspects of 2-Aminocyclohexane-1-sulfonamide is its role in modulating enzyme activity. Enzymes are crucial biological catalysts that drive numerous biochemical reactions within the body. By inhibiting or activating specific enzymes, sulfonamides can alter metabolic pathways, leading to therapeutic effects. For instance, studies have shown that derivatives of sulfonamides can interfere with the growth of certain bacteria by inhibiting essential metabolic enzymes. This mechanism is particularly relevant in the development of novel antibiotics to combat drug-resistant strains.

The cyclohexane ring in 2-Aminocyclohexane-1-sulfonamide contributes to its stability and solubility characteristics, which are critical factors in drug formulation. The presence of both amino and sulfonamide groups allows for multiple interactions with biological targets, enhancing its pharmacological profile. Researchers have leveraged these properties to develop compounds that exhibit enhanced efficacy and reduced side effects compared to traditional sulfonamides.

Recent advancements in computational chemistry have accelerated the discovery of novel sulfonamide derivatives like 2-Aminocyclohexane-1-sulfonamide. High-throughput virtual screening (HTVS) and molecular docking techniques have enabled scientists to predict the binding affinity and specificity of these compounds towards various biological targets. These computational methods have significantly reduced the time and cost associated with drug discovery, allowing for more efficient development of new therapeutic agents.

The synthesis of 2-Aminocyclohexane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group into the cyclohexane framework necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex sulfonamides more efficiently, paving the way for large-scale production and clinical trials.

Preclinical studies have demonstrated the potential of 2-Aminocyclohexane-1-sulfonamide as a lead compound for further therapeutic development. These studies have focused on evaluating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its toxicity profile. The results from these studies have provided valuable insights into how modifications to the molecular structure can optimize its therapeutic potential while minimizing adverse effects.

The future prospects for 2-Aminocyclohexane-1-sulfonamide are promising, with ongoing research exploring its applications in precision medicine. By tailoring sulfonamide derivatives to target specific genetic or molecular profiles, researchers aim to develop personalized therapies that are more effective for individual patients. This approach aligns with the broader trend in pharmaceutical development towards more targeted and personalized treatments.

In conclusion,2-Aminocyclohexane-1-sulfonamide (CAS No: 1206677-02-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile biological activities. Its potential applications in treating various medical conditions make it a valuable compound for further research and development. As scientific understanding continues to evolve，the role of sulfonamides like 2-Aminocyclohexane-1-sulfonamide is expected to grow，driving innovation in drug discovery and therapeutic interventions.